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Compound of Interest

Compound Name: Bason

Cat. No.: B13812398 Get Quote

The term "Bason" is not a standard chemical identifier. It may be a brand name, an

abbreviation, or a misspelling. In the context of a laboratory, two likely candidates for "Bason"

are Barium Sulfate (BaSO₄) or a product from the Basonat® line of chemicals, such as

Basonat® HB 100. The proper disposal procedures for these substances are significantly

different. Therefore, it is crucial to first correctly identify the chemical.

Immediate Safety and Identification
Before proceeding with any disposal, it is imperative to locate the Safety Data Sheet (SDS) for

the specific product. The SDS will provide the definitive information required for safe handling

and disposal. If the identity of "Bason" cannot be confirmed, it should be treated as a

hazardous unknown and disposed of following your institution's hazardous waste guidelines.

Scenario 1: "Bason" as Barium Sulfate (BaSO₄)
Barium Sulfate is a white, heavy, odorless powder that is insoluble in water. It is commonly

used in various industrial and laboratory applications.

Safety and Handling
While Barium Sulfate is generally considered non-hazardous, it is essential to handle it with

care to avoid inhalation of dust, which may cause a benign pneumoconiosis called baritosis[1]

[2].

First Aid Measures:
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Situation First Aid Procedure

Inhalation
Remove the individual to fresh air. If breathing is

difficult, seek medical attention.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing.[1]

Skin Contact
Wash the affected area with soap and plenty of

water.[1][2]

Ingestion
Rinse mouth with water. Call a poison center or

physician if you feel unwell.[1][2]

Disposal of Barium Sulfate
Barium Sulfate should be disposed of as a non-hazardous solid waste, in accordance with local

and state regulations[4].

Step-by-Step Disposal Procedure:

Collection: Sweep up the spilled solid material and place it in a sealed, labeled container to

prevent dust generation[1][5].

Containerization: Use a properly labeled, sealed container for disposal[1].

Disposal: Dispose of the container with other non-hazardous solid waste as per your

institution's guidelines and local regulations.

Decontamination: After the material is collected, wash the spill site to remove any remaining

residue[1].

Important Considerations:

Do NOT pour Barium Sulfate down the drain. Due to its insolubility in water, it can cause

blockages[4].
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Do NOT incinerate Barium Sulfate. While non-combustible, it may decompose upon heating

to produce toxic fumes[4][6].

Quantitative Data for Barium Sulfate
Property Value

Molecular Formula BaSO₄

Melting Point 1580 °C (decomposes at 1600 °C)[1]

Specific Gravity 4.3[1]

Solubility in Water Insoluble[1]

Scenario 2: "Bason" as Basonat® HB 100
Basonat® HB 100 is a solvent-free, aliphatic polyisocyanate based on hexamethylene

diisocyanate (HDI)[7]. It is a reactive chemical used in coatings and other applications and is

considered hazardous.

Safety and Handling
Basonat® HB 100 is harmful if inhaled and may cause allergy or asthma symptoms, breathing

difficulties, and allergic skin reactions[8]. It is crucial to handle this chemical in a well-ventilated

area and with appropriate personal protective equipment (PPE).

First Aid Measures:
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Situation First Aid Procedure

Inhalation
Move the person to fresh air. Call a poison

center or physician if you feel unwell.[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Skin Contact

Wash with plenty of soap and water. If skin

irritation or rash occurs, get medical

advice/attention. Contaminated work clothing

should not be allowed out of the workplace.[8]

Ingestion
Call a poison center or physician if you feel

unwell. Rinse mouth.

Disposal of Basonat® HB 100
Basonat® HB 100 must be disposed of as hazardous chemical waste in accordance with all

federal, state, and local regulations.

Step-by-Step Disposal Procedure:

Containment: Collect any spills or waste material in a suitable, sealed container that is

properly labeled as hazardous waste.

Storage: Store the waste container in a designated hazardous waste accumulation area.

Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety (EHS) department or a licensed hazardous waste disposal company.

Important Considerations:

Consult the SDS: The Safety Data Sheet for Basonat® HB 100 provides detailed information

on handling, storage, and disposal[8][9].
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Avoid Mixing: Do not mix Basonat® HB 100 waste with other waste streams unless explicitly

permitted by your EHS department[9].

Quantitative Data for Basonat® HB 100
Property Value

Chemical Family Polyfunctional polyisocyanate[8]

NCO Content 22 - 23%[7]

Density at 20°C 1.12 g/cm³[7]

Viscosity at 23°C 2500 – 4500 cps[7]

Decision Workflow for "Bason" Disposal
To assist in determining the correct disposal procedure, follow this workflow:
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Start: Identify 'Bason'

Locate the Safety Data Sheet (SDS)

Is 'Bason' identified as Barium Sulfate?

Is 'Bason' identified as Basonat® HB 100?

No

Follow Non-Hazardous Solid Waste Disposal Procedures

Yes

Cannot identify 'Bason'

No

Follow Hazardous Chemical Waste Disposal Procedures

Yes

Treat as Unknown Hazardous Waste and Contact EHS

Yes

End of Procedure

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of "Bason".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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